3-ethyl-5-{2-[(2-methylbenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-3-ethyl-5-[[2-[(2-methylphenyl)methoxy]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H19NO2S2/c1-3-21-19(22)18(25-20(21)24)12-15-9-6-7-11-17(15)23-13-16-10-5-4-8-14(16)2/h4-12H,3,13H2,1-2H3/b18-12+
• InChI Key: ZTWIAPMMARZYGW-LDADJPATSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=CC=CC=C2OCC3=CC=CC=C3C)SC1=S
• Isomeric SMILES: CCN1C(=O)/C(=C\C2=CC=CC=C2OCC3=CC=CC=C3C)/SC1=S
• Molecular Formula: C20H19NO2S2
• Molecular Weight: 369.5 g/mol

Description

3-ethyl-5-{2-[(2-methylbenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one, also known as MBT-1, is a thiazolidinone derivative that has been extensively studied for its potential as an anticancer agent. In

Mechanism of Action

The exact mechanism of action of 3-ethyl-5-{2-[(2-methylbenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, studies have suggested that it induces apoptosis in cancer cells by activating the mitochondrial pathway. It also inhibits the Akt/mTOR signaling pathway, which is involved in cell growth and proliferation.
Biochemical and Physiological Effects:
3-ethyl-5-{2-[(2-methylbenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has been shown to induce apoptosis in cancer cells, inhibit cell growth and proliferation, and reduce the expression of anti-apoptotic proteins. It has also been shown to inhibit angiogenesis, which is the process by which tumors develop their own blood supply.

Advantages and Limitations for Lab Experiments

One advantage of 3-ethyl-5-{2-[(2-methylbenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one is its potent anticancer activity against a variety of cancer cell lines. However, its low solubility in water and poor bioavailability limit its use in in vivo studies.

Future Directions

There are several future directions for the study of 3-ethyl-5-{2-[(2-methylbenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one. One direction is to improve its solubility and bioavailability to enhance its efficacy in vivo. Another direction is to investigate its potential in combination with other anticancer agents. Additionally, further studies are needed to fully understand its mechanism of action and to identify its molecular targets in cancer cells.

Synthesis Methods

The synthesis of 3-ethyl-5-{2-[(2-methylbenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one involves the condensation of 2-methylbenzyl alcohol with 2-hydroxybenzaldehyde, followed by the addition of ethyl cyanoacetate and thiourea. The resulting product is then subjected to cyclization to form the thiazolidinone ring. The final compound is obtained through the addition of 2-methylbenzyl chloride.

Scientific Research Applications

3-ethyl-5-{2-[(2-methylbenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has been extensively studied for its potential as an anticancer agent. In vitro studies have shown that 3-ethyl-5-{2-[(2-methylbenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one exhibits potent cytotoxicity against a variety of cancer cell lines, including breast, lung, prostate, and colon cancer. In vivo studies have also demonstrated its antitumor activity in animal models of breast and lung cancer.